Cas no 23309-09-3 (1-(3-Nitro-phenyl)-1H-imidazole)

• Product Name: 1-(3-Nitro-phenyl)-1H-imidazole
• CAS No: 23309-09-3
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD01795847
• CID: 1077426
• PubChem ID: 817976
• Update Time: 2025-04-20

1-(3-Nitro-phenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-Nitrophenyl)-1H-imidazole
• 1-(3-Nitro-phenyl)-1H-imidazole
• (3-nitrophenyl)imidazole
• 1-(3'-nitrophenyl)imidazole
• 1-(m-Nitrophenyl)imidazol
• 1H-Imidazole, 1-(3-nitrophenyl)-
• 3-(1-imidazolyl)nitrobenzene
• AC1LGABR
• CTK0J5729
• N-(3-nitrophenyl)imidazole
• SBB090914
• SureCN2627217
• imidazole, 1-(3-nitro)phenyl-
• SCHEMBL2627217
• AKOS003392956
• AS-5532
• CHEMBL4588776
• MFCD01795847
• NUIYHMRBFZOEES-UHFFFAOYSA-N
• YAA30909
• 23309-09-3
• CS-0450186
• DB-310965
• DTXSID40355889
• 1-(3-nitrophenyl)imidazole

• MDL： MFCD01795847
• Inchi： 1S/C9H7N3O2/c13-12(14)9-3-1-2-8(6-9)11-5-4-10-7-11/h1-7H
• InChI Key： NUIYHMRBFZOEES-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)N1C=NC=C1)=O

Computed Properties

• Exact Mass: 189.05391
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 60.96

1-(3-Nitro-phenyl)-1H-imidazole Security Information

• HazardClass：IRRITANT